Cas no 1797551-23-5 (1-cyclopentyl-3-[1-(oxolan-3-yl)pyrazol-4-yl]urea)

• Product Name: 1-cyclopentyl-3-[1-(oxolan-3-yl)pyrazol-4-yl]urea
• CAS No: 1797551-23-5
• MF: C₁₃H₂₀N₄O₂
• MW: 264.323502540588
• CID: 5371746
• Update Time: 2025-05-19

1-cyclopentyl-3-[1-(oxolan-3-yl)pyrazol-4-yl]urea Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-3-[1-(oxolan-3-yl)pyrazol-4-yl]urea

• Inchi： 1S/C13H20N4O2/c18-13(15-10-3-1-2-4-10)16-11-7-14-17(8-11)12-5-6-19-9-12/h7-8,10,12H,1-6,9H2,(H2,15,16,18)
• InChI Key： HDRNRDSMWGROSM-UHFFFAOYSA-N
• SMILES： N(C1CCCC1)C(NC1=CN(C2CCOC2)N=C1)=O

Additional information on 1-cyclopentyl-3-[1-(oxolan-3-yl)pyrazol-4-yl]urea

Introduction to 1-cyclopentyl-3-[1-(oxolan-3-yl)pyrazol-4-yl]urea (CAS No. 1797551-23-5)

1-cyclopentyl-3-[1-(oxolan-3-yl)pyrazol-4-yl]urea is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1797551-23-5, represents a novel structural motif that combines cyclopentyl and pyrazole moieties with a urea functional group. The unique arrangement of these structural elements imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 1-cyclopentyl-3-[1-(oxolan-3-yl)pyrazol-4-yl]urea consists of a cyclopentyl ring linked to a pyrazole ring, which is further connected to a urea moiety. The presence of the oxolan group in the molecule introduces an additional layer of complexity, potentially influencing its interactions with biological targets. This structural configuration has been strategically designed to enhance binding affinity and selectivity, key factors in the development of effective pharmaceutical agents.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic benefits. Pyrazole derivatives, in particular, have been extensively studied for their roles in various pharmacological applications, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of the cyclopentyl group into the pyrazole framework may contribute to improved solubility and metabolic stability, while the urea moiety can serve as a hydrogen bond acceptor, enhancing interactions with biological targets.

Current research in the field of medicinal chemistry has highlighted the importance of designing molecules with multifunctional properties. 1-cyclopentyl-3-[1-(oxolan-3-yl)pyrazol-4-yl]urea exemplifies this trend by integrating multiple pharmacophoric elements into a single molecular entity. This approach allows for the development of compounds that can simultaneously engage multiple binding sites on a target protein or enzyme, potentially leading to enhanced efficacy and reduced side effects.

One of the most exciting aspects of this compound is its potential application in the treatment of chronic diseases. For instance, studies have shown that pyrazole derivatives can modulate inflammatory pathways by inhibiting key enzymes such as COX and LOX. The presence of the cyclopentyl group may further enhance these effects by improving drug delivery and bioavailability. Additionally, the urea moiety can interact with hydrophilic regions of biological targets, increasing binding affinity.

The synthesis of 1-cyclopentyl-3-[1-(oxolan-3-yl)pyrazol-4-yl]urea involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently. These methods not only improve synthetic efficiency but also allow for greater flexibility in modifying the structure for optimization purposes.

In vitro studies have begun to uncover the biological potential of 1-cyclopentyl-3-[1-(oxolan-3-yl)pyrazol-4-yl]urea. Initial experiments have demonstrated promising activity against various disease-related targets, including enzymes involved in cancer progression and inflammatory responses. The compound's ability to interact with these targets suggests its potential as a lead compound for further development into novel therapeutics. Further research is ongoing to elucidate its mechanism of action and assess its pharmacokinetic properties.

The development of new drugs is a complex process that requires extensive characterization at multiple levels. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been crucial in confirming the structure and purity of 1-cyclopentyl-3-[1-(oxolan-3-yloxy)pyrazol]-4urea>. These methods provide detailed insights into the molecular conformation and interactions, which are essential for understanding its biological behavior.

Computational studies have also played a vital role in optimizing the structure of this compound. Molecular modeling techniques allow researchers to predict how 1-cyclopentyl-3-[1-(oxolan-3-yloxy)pyrazol-4-yi]urea interacts with biological targets at an atomic level. This information can guide modifications to improve binding affinity and selectivity, ultimately leading to more effective drug candidates.

The potential applications of 1-cyclopentyl-3-[1-(oxolan-3-yloxy)pyrazol-4-< strong >urea extend beyond traditional therapeutic areas. Its unique structural features make it suitable for use as an intermediate in synthesizing more complex molecules or as a tool compound for biochemical studies. The ability to fine-tune its properties through structural modifications opens up numerous possibilities for future research.

In conclusion, 1-cyclopentyl